Methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylate hydrochloride

• IUPAC Name: methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylate;hydrochloride
• InChI: InChI=1S/C9H14N2O3.ClH/c1-13-8(12)7-6-9(14-11-7)2-4-10-5-3-9;/h10H,2-6H2,1H3;1H
• InChI Key: DWXBYRXBGRMCGH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NOC2(C1)CCNCC2.Cl
• Molecular Formula: C9H15ClN2O3
• Molecular Weight: 234.68 g/mol
• CAS No.: 1461707-94-7

Description

“Methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylate hydrochloride” is a chemical compound with the CAS Number: 1461707-94-7. It has a molecular weight of 234.68 and the molecular formula is C9H15ClN2O3.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H14N2O3.ClH/c1-13-8(12)7-6-9(14-11-7)2-4-10-5-3-9;/h6,10-11H,2-5H2,1H3;1H. This code provides a standard way to encode the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound is a powder. The storage temperature is 4 degrees Celsius. Unfortunately, the boiling point is not available.

Scientific Research Applications

Synthesis and Chemical Properties

Methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylate hydrochloride has been a focal point in various synthetic chemistry studies. The compound has been involved in one-pot synthesis reactions, leading to the formation of spirocyclic compounds through reactions like aldol condensation, indicating its utility in creating complex organic structures (Yu et al., 2015). Another study highlighted its role in generating ethyl 7,9-diaryl-1,4-diazaspiro[4.5]dec-9-ene-6-carboxylates, showcasing its potential in developing new antimicrobial agents (Thanusu et al., 2011).

Biological Evaluation and Drug Design

Significant strides have been made in utilizing this compound in the field of drug design and biological evaluation. For instance, novel 3‐aryl‐1‐oxa‐2,8‐diazaspiro[4.5]dec‐2‐ene derivatives were synthesized and evaluated as inhibitors against protein tyrosine phosphatase 1B, suggesting its relevance in therapeutic applications (Wang et al., 2015). Additionally, the compound was part of a study aiming to discover orally active drug candidates for treating chronic kidney diseases by inhibiting soluble epoxide hydrolase (Kato et al., 2014).

Crystallographic and Molecular Structure Studies

The compound has been instrumental in crystallographic and molecular structure studies. Research focusing on its derivatives has provided insights into the molecular and crystal structure, contributing to our understanding of its chemical behavior and potential applications in material sciences (Grassi et al., 2002).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

As for future directions, it’s hard to say without more specific information about this compound’s properties and potential applications. It’s worth noting that this compound is marked as “Research Use Only”, suggesting that it may be under investigation in scientific research.